2-[2-fluoro(phenylsulfonyl)anilino]-N-[2-(4-methoxyphenyl)ethyl]acetamide

• Molecular Formula: C23H23FN2O4S
• Molecular Weight: 442.5 g/mol
• IUPAC Name: 2-[N-(benzenesulfonyl)-2-fluoroanilino]-N-[2-(4-methoxyphenyl)ethyl]acetamide
• InChI: InChI=1S/C23H23FN2O4S/c1-30-19-13-11-18(12-14-19)15-16-25-23(27)17-26(22-10-6-5-9-21(22)24)31(28,29)20-7-3-2-4-8-20/h2-14H,15-17H2,1H3,(H,25,27)
• InChI Key: PVIKOTONWWFSFU-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)CCNC(=O)CN(C2=CC=CC=C2F)S(=O)(=O)C3=CC=CC=C3

Description

2-[2-fluoro(phenylsulfonyl)anilino]-N-[2-(4-methoxyphenyl)ethyl]acetamide, commonly known as FPA-124, is a compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of N-substituted acetamide derivatives and has been found to exhibit promising results in various preclinical studies.

Scientific Research Applications

FPA-124 has been extensively studied for its potential therapeutic applications in various disease conditions. One of the major areas of research has been in the field of cancer. FPA-124 has been found to exhibit potent anti-cancer activity against various cancer cell lines, including breast, lung, and prostate cancer. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to the inhibition of tumor growth.
In addition to cancer, FPA-124 has also been studied for its potential applications in neurological disorders. It has been found to exhibit neuroprotective effects in various preclinical models of neurodegenerative diseases, including Alzheimer's and Parkinson's disease. FPA-124 has been shown to inhibit the production of beta-amyloid and tau proteins, which are known to contribute to the pathogenesis of Alzheimer's disease.

Mechanism of Action

The mechanism of action of FPA-124 is not fully understood. However, it has been suggested that FPA-124 exerts its therapeutic effects by inhibiting the activity of histone deacetylases (HDACs). HDACs are enzymes that play a key role in the regulation of gene expression. Inhibition of HDACs by FPA-124 leads to the activation of tumor suppressor genes and the inhibition of oncogenes, leading to the inhibition of tumor growth.
Biochemical and Physiological Effects
FPA-124 has been found to exhibit various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to the inhibition of tumor growth. FPA-124 has also been found to exhibit neuroprotective effects in various preclinical models of neurodegenerative diseases. It has been shown to inhibit the production of beta-amyloid and tau proteins, which are known to contribute to the pathogenesis of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

FPA-124 has several advantages for lab experiments. It exhibits potent anti-cancer and neuroprotective activity, making it a promising candidate for the development of novel therapeutics. FPA-124 has also been found to have good pharmacokinetic properties, making it suitable for oral administration.
However, there are also some limitations associated with the use of FPA-124 in lab experiments. One of the major limitations is the lack of clinical data. Although FPA-124 has shown promising results in preclinical studies, its safety and efficacy in humans are yet to be established. Another limitation is the high cost associated with the synthesis of FPA-124, which may limit its availability for research purposes.

Future Directions

There are several future directions for the research on FPA-124. One of the major areas of research is the development of FPA-124-based therapeutics for the treatment of cancer and neurodegenerative diseases. Further studies are needed to establish the safety and efficacy of FPA-124 in humans.
Another area of research is the identification of novel HDAC inhibitors with improved pharmacokinetic properties and lower cost. This will enable the development of more affordable and effective therapeutics for the treatment of various diseases.
Conclusion
In conclusion, FPA-124 is a promising compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. It exhibits potent anti-cancer and neuroprotective activity, making it a promising candidate for the development of novel therapeutics. However, further studies are needed to establish its safety and efficacy in humans.

Synthesis Methods

The synthesis of FPA-124 involves a multistep process starting from commercially available starting materials. The first step involves the preparation of 2-fluoro(phenylsulfonyl)aniline by reacting 2-fluoronitrobenzene with sodium sulfite in the presence of a reducing agent. The resulting product is then reacted with 2-(4-methoxyphenyl)ethylamine and acetic anhydride to obtain the final product, FPA-124.